Cas no 73688-85-4 (4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride)

• Product Name: 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride
• CAS No: 73688-85-4
• MF: C₁₄H₁₇AsClN₃O₃
• MW: 385.677682638168
• CID: 565045
• PubChem ID: 87567300
• Update Time: 2025-11-01

4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Arsonic acid,[4-[[4-(dimethylamino)phenyl]azo]phenyl]-, monohydrochloride (9CI)
• 4-(4-Dimethylaminophenylazo)phenylarsonic Acid Hydrochloride
• [4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]arsonic acid,hydrochloride
• 4-(4-Dimethylaminophenylazo)benzenearsonic Acid Hydrochloride
• 4-(p-Dimethylaminophenylazo)benzenearsonic acid hydrochloride
• Benzenearsonic acid, 4-(p-dimethylaminophenylazo)-, hydrochloride
• Arsonic acid, monohydrochloride
• Benzenearsonic acid, hydrochloride
• NSC148368
• WLN: Q-AS-QO&R DNUNR DN1&1 &GH
• 73688-85-4
• [4-[[4-(DIMETHYLAMINO)PHENYL]AZO]PHENYL]ARSONIC ACID, MONOHYDROCHLORIDE
• Arsonic acid, (4-((4-(dimethylamino)phenyl)azo)phenyl)-, monohydrochloride
• (E)-4-((4-(dimethylamino)phenyl)diazenyl)phenylarsonic acid hydrochloride
• Arsonic acid, [4-[[4-(dimethylamino)phenyl]azo]phenyl]-, monohydrochloride
• (4-{2-[4-(dimethylamino)phenyl]diazen-1-yl}phenyl)arsonic acid hydrochloride
• 4BTC9M3QZ7
• NSC-148368
• D0659
• 4-(4-Dimethylaminophenylazo)benzenearsonic acid HCl
• AKOS015845873
• FT-0641481
• DTXSID301334160
• MFCD00012589
• D89695
• [4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]arsonic acid;hydrochloride
• YCA68885
• 4-(p-Dimethylaminophenylazo)-benzenearsonic acid hydrochloride
• 4-Dimethylaminozaophenylarsonic acid hydrochloride
• NSC 148368
• 4-Dimethylaminoazophenylarsonic acid hydrochloride
• PVYGBUNBLMIFRV-UHFFFAOYSA-N
• 4-{2-[4-(dimethylamino)phenyl]diazen-1-yl}phenylarsonic acid hydrochloride
• DB-055794
• 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride

• MDL： MFCD00012589
• Inchi： 1S/C14H16AsN3O3.ClH/c1-18(2)14-9-7-13(8-10-14)17-16-12-5-3-11(4-6-12)15(19,20)21;/h3-10H,1-2H3,(H2,19,20,21);1H/b17-16+;
• InChI Key： PVYGBUNBLMIFRV-CMBBICFISA-N
• SMILES： [As](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)(=O)(O)O.Cl

Computed Properties

• Exact Mass: 385.01700
• Monoisotopic Mass: 385.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solids
• Melting Point: 203 °C (dec.)(lit.)
• Boiling Point: 606°C at 760 mmHg
• Flash Point: 320.3°C
• PSA: 85.49000
• LogP: 2.53100
• Solubility: Not determined

4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H331-H410
• Warning Statement： P261-P264-P270-P271-P273-P301+P310+P330-P304+P340+P311-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 23/25-50/53
• Safety Instruction： 20/21-28-45-60-61
• RTECS：CY4800000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R23/25; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride

Recent Advances in the Study of 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride (CAS: 73688-85-4)

4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride (CAS: 73688-85-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its azo and arsonic acid functional groups, has been the subject of recent studies due to its potential applications in drug development, diagnostic imaging, and as a biochemical probe. The unique structural features of this molecule allow it to interact with various biological targets, making it a versatile tool in biomedical research.

Recent studies have focused on the synthesis and characterization of 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride, with an emphasis on optimizing its chemical stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. These efforts are critical for ensuring the compound's reliability in subsequent biological assays and applications.

One of the most promising areas of research involves the use of this compound as a fluorescent probe. Its azo group enables strong absorption in the visible spectrum, making it suitable for imaging applications. Recent findings suggest that 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride can be used to label specific proteins or cellular components, facilitating real-time tracking of biological processes. This has significant implications for understanding disease mechanisms and developing targeted therapies.

In addition to its imaging capabilities, the compound has shown potential as an antimicrobial agent. Preliminary studies indicate that its arsonic acid moiety may disrupt microbial metabolism, offering a novel approach to combating antibiotic-resistant pathogens. However, further research is needed to evaluate its efficacy and safety in vivo.

The pharmacological properties of 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride are also under investigation. Recent in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting potential applications in treating metabolic disorders. These findings are supported by molecular docking simulations, which predict high affinity binding to key enzyme targets.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as solubility, toxicity, and pharmacokinetics need to be addressed through systematic studies. Researchers are exploring various formulation strategies, including nanoparticle encapsulation, to enhance its therapeutic index.

In conclusion, 4-(4-Dimethylaminophenylazo)Benzenearsonic Acid Hydrochloride (CAS: 73688-85-4) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from diagnostic imaging to antimicrobial therapy, highlighting its broad potential. Continued research efforts are essential to fully realize its benefits and overcome existing limitations. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.